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Compound of Interest

Compound Name: 2,3-Dihydroxypropanenitrile

Cat. No.: B15442846 Get Quote

CAS Number: 69470-43-5

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,3-Dihydroxypropanenitrile, also known as glyceronitrile, is a simple cyanohydrin with the

chemical formula C₃H₅NO₂. This molecule has garnered interest in the fields of prebiotic

chemistry and plant biology. It is recognized as a component of smoke from burning vegetation

and has been identified as a potent seed germination stimulant for a variety of plant species. Its

biological activity is primarily attributed to its ability to slowly release cyanide, a known signaling

molecule in plants. This technical guide provides a comprehensive overview of the available

scientific information on 2,3-dihydroxypropanenitrile, including its chemical and physical

properties, synthesis, biological activity, and relevant experimental considerations.

Chemical and Physical Properties
A summary of the key physicochemical properties of 2,3-dihydroxypropanenitrile is

presented in Table 1. These properties have been computationally predicted and are available

through public chemical databases.

Table 1: Physicochemical Properties of 2,3-Dihydroxypropanenitrile
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Property Value Source

Molecular Formula C₃H₅NO₂ PubChem[1]

Molecular Weight 87.08 g/mol PubChem[1]

IUPAC Name 2,3-dihydroxypropanenitrile PubChem[1]

Synonyms Glyceronitrile PubChem[1]

CAS Number 69470-43-5 PubChem[1]

Canonical SMILES C(C(C#N)O)O PubChem[1]

InChI Key
GLZDDCMPOSSPQC-

UHFFFAOYSA-N
PubChem[1]

XLogP3-AA (Predicted) -1.3 PubChem[1]

Hydrogen Bond Donor Count 2 PubChem[1]

Hydrogen Bond Acceptor

Count
3 PubChem[1]

Rotatable Bond Count 2 PubChem[1]

Exact Mass 87.032028 g/mol PubChem[1]

Monoisotopic Mass 87.032028 g/mol PubChem[1]

Topological Polar Surface Area 64.3 Å² PubChem[1]

Heavy Atom Count 6 PubChem[1]

Synthesis
Detailed experimental protocols for the synthesis of 2,3-dihydroxypropanenitrile are not

readily available in peer-reviewed literature. However, its formation is described in the context

of prebiotic chemistry and can be inferred from general cyanohydrin synthesis reactions. The

primary route involves the reaction of a dihydroxyacetone precursor with a cyanide source.

Another potential pathway is the derivatization of glycerol.
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A generalized conceptual workflow for the synthesis of 2,3-dihydroxypropanenitrile is

presented below.

Reactants
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Cyanide Source (e.g., KCN, HCN)

2,3-Dihydroxypropanenitrile

Click to download full resolution via product page

Figure 1: Conceptual workflow for the synthesis of 2,3-dihydroxypropanenitrile.

Biological Activity and Signaling Pathways
The most well-documented biological activity of 2,3-dihydroxypropanenitrile is its role in

promoting seed germination in a wide range of plant species. This effect is a consequence of

the slow hydrolysis of the cyanohydrin to release hydrogen cyanide (HCN), a potent signaling

molecule in plants.

Role in Seed Germination
Smoke from burning vegetation contains 2,3-dihydroxypropanenitrile, which serves as a

chemical cue for post-fire recovery of plant communities by stimulating the germination of

dormant seeds.

Cyanide Signaling Pathway in Plants
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The release of cyanide from 2,3-dihydroxypropanenitrile initiates a signaling cascade in plant

cells. While the complete pathway is still under investigation, key components have been

identified. Cyanide can influence the production of reactive oxygen species (ROS) and interact

with hormonal signaling pathways, such as those involving salicylic acid. A crucial enzyme in

managing cyanide levels is β-cyanoalanine synthase, which detoxifies cyanide by converting it

into β-cyanoalanine.

2,3-Dihydroxypropanenitrile

Hydrolysis

Hydrogen Cyanide (HCN)

Reactive Oxygen Species (ROS) Modulation Hormonal Signaling (e.g., Salicylic Acid) β-cyanoalanine synthase

Seed Germination β-cyanoalanine (Detoxified)

Click to download full resolution via product page

Figure 2: Proposed signaling pathway of 2,3-dihydroxypropanenitrile in plant seed

germination.

Mammalian Cell Activity
Currently, there is a lack of publicly available data on the biological activity, cytotoxicity, or

potential therapeutic applications of 2,3-dihydroxypropanenitrile in mammalian systems.

Research in this area is warranted to explore its potential for drug development, particularly
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given the known biological activities of other nitrile-containing compounds. The primary concern

for mammalian systems would be the potential for cyanide release and subsequent toxicity.

Experimental Protocols
Detailed, validated experimental protocols for the synthesis and biological evaluation of 2,3-
dihydroxypropanenitrile are not widely published. The following sections provide generalized

methodologies that can be adapted for research purposes.

General Seed Germination Assay
This protocol provides a basic framework for assessing the effect of 2,3-
dihydroxypropanenitrile on seed germination.

Materials:

Seeds of the desired plant species

2,3-Dihydroxypropanenitrile

Sterile deionized water

Petri dishes

Filter paper

Growth chamber or incubator

Procedure:

Prepare a stock solution of 2,3-dihydroxypropanenitrile in sterile deionized water.

Perform serial dilutions to obtain a range of test concentrations.

Place a sterile filter paper in each Petri dish.

Moisten each filter paper with a specific volume of either a test solution or sterile deionized

water (as a control).
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Place a predetermined number of seeds on the moist filter paper in each Petri dish.

Seal the Petri dishes and place them in a growth chamber with controlled temperature and

light conditions.

Monitor the seeds daily and record the number of germinated seeds over a set period.

Calculate the germination percentage for each concentration.
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Figure 3: General workflow for a seed germination assay.
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General Cytotoxicity Assay (for future mammalian cell
studies)
Should studies on mammalian cells be undertaken, a standard cytotoxicity assay such as the

MTT or MTS assay could be employed.

Materials:

Mammalian cell line of interest

Cell culture medium and supplements

96-well cell culture plates

2,3-Dihydroxypropanenitrile

MTT or MTS reagent

Solubilization solution (for MTT)

Plate reader

Procedure:

Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

Prepare a range of concentrations of 2,3-dihydroxypropanenitrile in the appropriate cell

culture medium.

Remove the old medium from the cells and replace it with the medium containing the test

compound or control medium.

Incubate the cells for a specified period (e.g., 24, 48, or 72 hours).

Add the MTT or MTS reagent to each well and incubate according to the manufacturer's

instructions.

If using MTT, add the solubilization solution.
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Measure the absorbance at the appropriate wavelength using a plate reader.

Calculate cell viability as a percentage of the control and determine the IC₅₀ value.

Spectral Data
Specific, experimentally determined spectral data (¹H NMR, ¹³C NMR, IR) for 2,3-
dihydroxypropanenitrile are not readily available in public databases. Researchers

synthesizing this compound will need to perform their own spectral analysis for

characterization.

Safety and Handling
As a cyanohydrin, 2,3-dihydroxypropanenitrile should be handled with caution due to its

potential to release hydrogen cyanide. All work should be conducted in a well-ventilated fume

hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) should

be worn. Waste should be disposed of in accordance with institutional and local regulations for

cyanide-containing compounds.

Conclusion and Future Directions
2,3-Dihydroxypropanenitrile is a molecule with established biological activity in the plant

kingdom, primarily related to its role as a precursor to the signaling molecule hydrogen cyanide.

Its potential effects on mammalian cells and its viability as a lead compound for drug

development remain unexplored. Future research should focus on developing robust and

detailed synthesis protocols, characterizing its spectral properties, and conducting

comprehensive in vitro and in vivo studies to assess its biological activity and toxicological

profile in mammalian systems. Such studies will be crucial in determining the potential of 2,3-
dihydroxypropanenitrile and related cyanohydrins for therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: 2,3-Dihydroxypropanenitrile
(Glyceronitrile)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15442846#2-3-dihydroxypropanenitrile-cas-number-
69470-43-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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